Cas no 99380-64-0 (3-chlorobutane-1-sulfonamide)

• Product Name: 3-chlorobutane-1-sulfonamide
• CAS No: 99380-64-0
• MF: C₄H₁₀ClNO₂S
• MW: 171.6456990242
• CID: 4382293
• PubChem ID: 13468213
• Update Time: 2025-08-03

3-chlorobutane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-Butanesulfonamide, 3-chloro-
• 3-chlorobutane-1-sulfonamide
• SCHEMBL5217556
• 99380-64-0
• 3-chloro-1-butanesulfonamide
• IVHXTSOZQTYUPE-UHFFFAOYSA-N
• EN300-1618875
• 3-Chlorobutanesulfonamide

• Inchi： 1S/C4H10ClNO2S/c1-4(5)2-3-9(6,7)8/h4H,2-3H2,1H3,(H2,6,7,8)
• InChI Key： IVHXTSOZQTYUPE-UHFFFAOYSA-N
• SMILES： C(S(N)(=O)=O)CC(Cl)C

Computed Properties

• Exact Mass: 171.0120774Da
• Monoisotopic Mass: 171.0120774Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-chlorobutane-1-sulfonamide

Introduction to 3-chlorobutane-1-sulfonamide (CAS No. 99380-64-0)

3-chlorobutane-1-sulfonamide, identified by the Chemical Abstracts Service (CAS) number 99380-64-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This sulfonamide derivative of butane has garnered attention due to its versatile applications in synthetic chemistry, drug development, and material science. The presence of both a chloro and a sulfonamide functional group makes it a valuable intermediate for constructing more complex molecular architectures, particularly in medicinal chemistry.

The structure of 3-chlorobutane-1-sulfonamide consists of a four-carbon chain with a chlorine substituent at the third carbon and a sulfonamide group (-SO₂NH₂) at the first carbon. This unique arrangement imparts distinct reactivity patterns, making it a useful building block for further functionalization. The sulfonamide moiety, in particular, is well-known for its role as a pharmacophore in numerous therapeutic agents, contributing to interactions with biological targets such as enzymes and receptors.

In recent years, 3-chlorobutane-1-sulfonamide has been explored in the development of novel pharmaceuticals. Its incorporation into drug candidates has shown promise in addressing various therapeutic areas, including antimicrobial and anti-inflammatory applications. The chlorine atom provides a handle for further chemical modifications, such as nucleophilic substitution reactions, enabling the synthesis of diverse derivatives with tailored biological activities.

One notable application of 3-chlorobutane-1-sulfonamide is in the synthesis of bioactive molecules targeting neurological disorders. Researchers have leveraged its scaffold to create compounds that modulate neurotransmitter systems, offering potential treatments for conditions like epilepsy and neurodegenerative diseases. The sulfonamide group's ability to form hydrogen bonds with polar residues in proteins enhances binding affinity, making it an attractive feature for drug design.

Furthermore, 3-chlorobutane-1-sulfonamide has found utility in materials science, particularly in the development of functional polymers and coatings. Its incorporation into polymer backbones can impart specific properties such as enhanced solubility or thermal stability. These attributes are particularly valuable in industrial applications where performance under challenging conditions is critical.

The synthesis of 3-chlorobutane-1-sulfonamide typically involves the reaction of 1-aminobutanethiol with chlorosulfonic acid or equivalent reagents under controlled conditions. Advances in synthetic methodologies have improved the efficiency and scalability of this process, making it more accessible for industrial and academic research purposes. Modern techniques such as flow chemistry have further optimized the production of this compound, reducing reaction times and improving yields.

Recent studies have also highlighted the role of 3-chlorobutane-1-sulfonamide in green chemistry initiatives. By employing catalytic systems that minimize waste and energy consumption, researchers are working to make its production more sustainable. These efforts align with global trends toward environmentally responsible chemical manufacturing practices.

The pharmacological potential of 3-chlorobutane-1-sulfonamide continues to be an area of active investigation. Preclinical studies have demonstrated its efficacy in models of bacterial infection and inflammation, paving the way for further clinical development. Collaborative efforts between chemists and biologists are essential to translate these findings into tangible therapeutic benefits for patients.

In conclusion, 3-chlorobutane-1-sulfonamide (CAS No. 99380-64-0) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features make it a valuable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of its properties grows, so too does its potential to contribute to advancements in medicine and materials science.